Cas no 58754-71-5 (1,2-Propanediol,3-(4-aminophenoxy)-)

• Product Name: 1,2-Propanediol,3-(4-aminophenoxy)-
• CAS No: 58754-71-5
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 372897
• PubChem ID: 459260
• Update Time: 2025-04-19

1,2-Propanediol,3-(4-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(4-aminophenoxy)-
• 3-(p-Aminophenoxy)-1,2-propanediol
• 3-(4-aminophenoxy)propane-1,2-diol
• AKOS011550302
• SCHEMBL656178
• UVXFYVIGAUPIOP-UHFFFAOYSA-N
• 3-(4-Aminophenoxy)-1,2-propanediol
• DTXSID40974276
• 58754-71-5
• BRN 2937920
• 4-(2,3-dihydroxypropoxy)aniline
• 1,2-Propanediol, 3-(4-aminophenoxy)-

• Inchi： 1S/C9H13NO3/c10-7-1-3-9(4-2-7)13-6-8(12)5-11/h1-4,8,11-12H,5-6,10H2
• InChI Key： UVXFYVIGAUPIOP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC(CO)O

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7
• XLogP3: -0.1

Experimental Properties

• Density: 1.271
• Boiling Point: 418.8°Cat760mmHg
• Flash Point: 207.1°C
• Refractive Index: 1.602
• PSA: 75.71